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Compound of Interest

Compound Name: 4-Methylanisole-d4

Cat. No.: B1428312 Get Quote

This in-depth guide serves as a technical resource for researchers, scientists, and drug

development professionals interested in the procurement and application of 4-Methylanisole-
d4. This deuterated analog of 4-methylanisole is a valuable tool in analytical chemistry,

primarily utilized as an internal standard for quantitative analysis.

Commercial Suppliers and Product Specifications
4-Methylanisole-d4 is available from several specialized chemical suppliers. The primary

vendors offering this product are MedChemExpress and Sigma-Aldrich (a subsidiary of

MilliporeSigma). Below is a summary of the available quantitative data for their products.
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Purity

Physical
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Pricing

MedChe
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s

4-
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sole-d4

350818-

57-4[1]
C₈D₄H₆O 126.19

Not

specified
Liquid

Price

available

upon

request.

[2]

Sigma-

Aldrich

4-

Methylani

sole-

2,3,5,6-

d4

Not

specified

C₈D₄H₆O

[3]
126.19[3]

≥98 atom

% D[3]
Liquid

Pricing

requires

login/acc

ount.

Table 1: Commercial Suppliers and Quantitative Data for 4-Methylanisole-d4

Physicochemical Properties
Key physical properties of 4-Methylanisole-d4 are summarized below. These are critical for its

use in analytical instrumentation.

Property Value Source

Boiling Point 174 °C (lit.) Sigma-Aldrich

Density 1.0 g/mL at 25 °C (lit.) Sigma-Aldrich

Table 2: Physicochemical Data for 4-Methylanisole-d4

Experimental Protocol: Use as an Internal Standard
in GC-MS Analysis
Deuterated compounds like 4-Methylanisole-d4 are ideal internal standards for mass

spectrometry-based quantification because they co-elute with the non-deuterated analyte but

are distinguishable by their higher mass. The following is a generalized protocol for the use of
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4-Methylanisole-d4 as an internal standard in a Gas Chromatography-Mass Spectrometry

(GC-MS) workflow.

Objective: To accurately quantify the concentration of 4-methylanisole in a sample matrix.

Materials:

4-Methylanisole (analyte)

4-Methylanisole-d4 (internal standard)

High-purity solvent (e.g., dichloromethane, hexane)

Sample matrix (e.g., plasma, environmental sample)

GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

Preparation of Stock Solutions:

Prepare a stock solution of 4-methylanisole at a known concentration (e.g., 1 mg/mL) in

the chosen solvent.

Prepare a stock solution of 4-Methylanisole-d4 at a known concentration (e.g., 1 mg/mL)

in the same solvent.

Preparation of Calibration Standards:

Create a series of calibration standards by spiking a known amount of the 4-methylanisole

stock solution into the solvent or a blank matrix to achieve a range of concentrations that

bracket the expected sample concentration.

Add a fixed amount of the 4-Methylanisole-d4 internal standard stock solution to each

calibration standard. The final concentration of the internal standard should be consistent

across all standards.

Sample Preparation:
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To a known volume or weight of the sample, add the same fixed amount of the 4-
Methylanisole-d4 internal standard solution as was added to the calibration standards.

Perform any necessary sample extraction or clean-up procedures (e.g., liquid-liquid

extraction, solid-phase extraction).

GC-MS Analysis:

Inject a fixed volume of each calibration standard and the prepared sample into the GC-

MS system.

The GC will separate the 4-methylanisole and 4-Methylanisole-d4 from other

components in the sample.

The mass spectrometer will detect the characteristic ions for both the analyte and the

internal standard. For 4-methylanisole, the molecular ion (m/z 122) and fragment ions

would be monitored. For 4-Methylanisole-d4, the corresponding ions would be shifted by

+4 Da (e.g., m/z 126).

Data Analysis:

For each injection, determine the peak area for both 4-methylanisole and 4-
Methylanisole-d4.

Calculate the response ratio for each calibration standard: (Peak Area of 4-methylanisole)

/ (Peak Area of 4-Methylanisole-d4).

Construct a calibration curve by plotting the response ratio against the known

concentration of 4-methylanisole for each calibration standard.

Calculate the response ratio for the unknown sample.

Determine the concentration of 4-methylanisole in the sample by interpolating its response

ratio on the calibration curve.

Visualizing the Experimental Workflow
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The following diagram illustrates the key steps in using 4-Methylanisole-d4 as an internal

standard for quantitative analysis.
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Caption: Workflow for quantitative analysis using an internal standard.

Logical Relationship of Quantification
The core of the internal standard method is the relationship between the analyte and the

internal standard, which allows for accurate quantification even with variations in sample

preparation and instrument response.
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Caption: Principle of quantification using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1428312?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1428312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

